Cas no 1448133-30-9 (Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate)

• Product Name: Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate
• CAS No: 1448133-30-9
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 6578325
• PubChem ID: 71811056
• Update Time: 2025-05-20

Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-{4-[4-(THIOPHEN-3-YL)-1,3-THIAZOL-2-YL]PIPERAZINE-1-CARBONYL}BENZOATE
• 1448133-30-9
• F6477-0259
• AKOS024572148
• methyl 4-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazine-1-carbonyl]benzoate
• methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate
• Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate

• Inchi： 1S/C20H19N3O3S2/c1-26-19(25)15-4-2-14(3-5-15)18(24)22-7-9-23(10-8-22)20-21-17(13-28-20)16-6-11-27-12-16/h2-6,11-13H,7-10H2,1H3
• InChI Key： VOYRWWKXBQPNEX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)N=C1N1CCN(C(C2C=CC(C(=O)OC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 413.08678382g/mol
• Monoisotopic Mass: 413.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų

Additional information on Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate

Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate: A Comprehensive Overview

Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate (CAS No. 1448133-30-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with a piperazine moiety, making it a promising candidate for various biological applications.

The molecular architecture of Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate encompasses several key functional groups that contribute to its unique chemical properties. The presence of a benzoate ester group, coupled with the thiophene and thiazole rings, creates a framework that is both structurally stable and biologically active. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of compounds that target neurological disorders. The piperazine moiety in Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate is particularly noteworthy, as it is known to interact with various neurotransmitter receptors. This interaction potential has led to extensive research into its potential as an intermediate in the synthesis of drugs that modulate central nervous system activity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of piperazine have been widely used in the development of antipsychotic and antidepressant medications. The incorporation of the thiophene and thiazole rings into the molecular structure of Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate introduces additional pharmacological properties that could enhance its efficacy in treating neurological conditions.

The benzoate ester group in this compound also plays a crucial role in its biological activity. Ester-based compounds are known for their ability to cross the blood-brain barrier, which is essential for therapeutic agents targeting central nervous system disorders. This property makes Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of heterocyclic compounds in addressing various diseases. The combination of thiophene and thiazole rings in Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate has been shown to exhibit significant anti-inflammatory and antioxidant properties. These effects are attributed to the ability of these heterocycles to modulate enzymatic pathways and interfere with pro-inflammatory signaling cascades.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. The structural features of Methyl 4-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)benzoate make it an ideal candidate for such approaches. By utilizing these advanced methodologies, researchers can rapidly assess its binding affinity to target proteins and evaluate its potential as a lead compound for further optimization.

In addition to its pharmacological potential, Methyl 4-(4-(4-(thiophen-3-yli))thiazol)-2-ylpiperazine carbonyl benzoate also exhibits interesting chemical properties that make it suitable for synthetic applications. Its stability under various reaction conditions and compatibility with multiple synthetic protocols make it a versatile intermediate in organic synthesis.

The synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and standardized protocols. These advancements have made it feasible to produce large quantities of Methyl 4-(4-(4((thiophen)-3-yli)) thiazol)-2-ylpiperazine carbonyl benzoate, facilitating further research and development.

The growing body of evidence supporting the biological activity of Methyl 4-(4((thiophene-3-yli)) thiazol)-2-ylpiperazine carbonyl benzoate has prompted numerous preclinical studies. These studies aim to elucidate its mechanism of action and evaluate its safety profile in animal models. Preliminary results have shown promising results in terms of efficacy against various neurological disorders, paving the way for clinical trials.

The future prospects for this compound are bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.